5-(2-chlorophenyl)-3-propyl-1,2,4-oxadiazole

• IUPAC Name: 5-(2-chlorophenyl)-3-propyl-1,2,4-oxadiazole
• InChI: InChI=1S/C11H11ClN2O/c1-2-5-10-13-11(15-14-10)8-6-3-4-7-9(8)12/h3-4,6-7H,2,5H2,1H3
• InChI Key: DDAQDJRWEZDDBS-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NOC(=N1)C2=CC=CC=C2Cl
• Molecular Formula: C11H11ClN2O
• Molecular Weight: 222.67 g/mol

Description

5-(2-chlorophenyl)-3-propyl-1,2,4-oxadiazole, also known as CPPO, is a heterocyclic compound that has been extensively studied for its potential applications in scientific research. CPPO is a member of the oxadiazole family of compounds, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 5-(2-chlorophenyl)-3-propyl-1,2,4-oxadiazole is not fully understood, but it is believed to involve the inhibition of DNA synthesis and protein synthesis. 5-(2-chlorophenyl)-3-propyl-1,2,4-oxadiazole has been shown to bind to DNA and disrupt the hydrogen bonding between the base pairs, leading to the inhibition of DNA synthesis.
Biochemical and Physiological Effects:
5-(2-chlorophenyl)-3-propyl-1,2,4-oxadiazole has been shown to have a variety of biochemical and physiological effects, including the inhibition of cell growth and proliferation, the induction of apoptosis, and the modulation of immune function. 5-(2-chlorophenyl)-3-propyl-1,2,4-oxadiazole has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

5-(2-chlorophenyl)-3-propyl-1,2,4-oxadiazole has several advantages for use in lab experiments, including its low toxicity and high stability. However, one limitation of 5-(2-chlorophenyl)-3-propyl-1,2,4-oxadiazole is its low solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

There are several potential future directions for research on 5-(2-chlorophenyl)-3-propyl-1,2,4-oxadiazole. One area of interest is the development of 5-(2-chlorophenyl)-3-propyl-1,2,4-oxadiazole-based drugs for the treatment of cancer and other diseases. Another area of interest is the investigation of the neuroprotective effects of 5-(2-chlorophenyl)-3-propyl-1,2,4-oxadiazole in humans. Additionally, further research is needed to fully understand the mechanism of action of 5-(2-chlorophenyl)-3-propyl-1,2,4-oxadiazole and its potential applications in other areas of scientific research.

Synthesis Methods

5-(2-chlorophenyl)-3-propyl-1,2,4-oxadiazole can be synthesized using a variety of methods, including the reaction of 2-chlorobenzoyl chloride with propionic acid, followed by cyclization with hydrazine hydrate. Another method involves the reaction of 2-chlorobenzohydrazide with propionic anhydride, followed by cyclization with phosphorus oxychloride.

Scientific Research Applications

5-(2-chlorophenyl)-3-propyl-1,2,4-oxadiazole has been studied for its potential applications in a wide range of scientific research areas, including biochemistry, pharmacology, and toxicology. 5-(2-chlorophenyl)-3-propyl-1,2,4-oxadiazole is known to have a variety of biological activities, including antimicrobial, antifungal, and antitumor effects.